Cas no 952511-10-3 (N-hydroxy-1H-indole-6-carboximidamide)

• Product Name: N-hydroxy-1H-indole-6-carboximidamide
• CAS No: 952511-10-3
• MF: C₉H₉N₃O
• MW: 175.187261343002
• CID: 2117119
• PubChem ID: 56730399
• Update Time: 2025-06-08

N-hydroxy-1H-indole-6-carboximidamide Chemical and Physical Properties

Names and Identifiers

• N-hydroxy-1H-Indole-6-carboximidamide
• 1H-Indole-6-carboximidamide, N-hydroxy-
• N-hydroxy-1H-indole-6-carboximidamide

• Inchi： 1S/C9H9N3O/c10-9(12-13)7-2-1-6-3-4-11-8(6)5-7/h1-5,11,13H,(H2,10,12)
• InChI Key： VNEHRDNLEQBNOG-UHFFFAOYSA-N
• SMILES： O/N=C(/C1C=CC2C=CNC=2C=1)\N

Computed Properties

• Exact Mass: 175.074561919g/mol
• Monoisotopic Mass: 175.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 74.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on N-hydroxy-1H-indole-6-carboximidamide

N-hydroxy-1H-indole-6-carboximidamide (CAS No. 952511-10-3): A Comprehensive Overview

N-hydroxy-1H-indole-6-carboximidamide (CAS No. 952511-10-3) is a compound that has garnered significant attention in the field of medicinal chemistry and pharmacology due to its unique structural features and potential therapeutic applications. This compound belongs to the class of indole derivatives, which are known for their diverse biological activities, including anti-inflammatory, antitumor, and neuroprotective properties.

The molecular structure of N-hydroxy-1H-indole-6-carboximidamide consists of an indole ring system with a hydroxyl group and a carboximidamide moiety. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it a valuable candidate for various research and development efforts.

Recent studies have highlighted the potential of N-hydroxy-1H-indole-6-carboximidamide in modulating key signaling pathways involved in inflammation and cancer. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the suppression of nuclear factor-kappa B (NF-κB) activation, a central regulator of inflammatory responses.

In addition to its anti-inflammatory properties, N-hydroxy-1H-indole-6-carboximidamide has shown promising antitumor effects. Research conducted by a team at the National Cancer Institute revealed that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The antitumor activity is attributed to its ability to disrupt mitochondrial function and activate caspase-dependent apoptotic pathways.

The neuroprotective potential of N-hydroxy-1H-indole-6-carboximidamide has also been explored in several preclinical studies. A study published in the Journal of Neurochemistry found that this compound can protect neurons from oxidative stress-induced damage by scavenging reactive oxygen species (ROS) and upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase. These findings suggest that N-hydroxy-1H-indole-6-carboximidamide may have therapeutic applications in neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The pharmacokinetic profile of N-hydroxy-1H-indole-6-carboximidamide has been investigated to assess its suitability for therapeutic use. Studies have shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic parameters, including a reasonable half-life and low clearance rate. These characteristics make it a promising candidate for further development as a drug candidate.

In terms of safety, preclinical toxicology studies have indicated that N-hydroxy-1H-indole-6-carboximidamide is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully evaluate its safety and efficacy in humans.

The synthesis of N-hydroxy-1H-indole-6-carboximidamide has been optimized to improve yield and purity. Various synthetic routes have been reported, including multi-step processes involving condensation reactions, cyclizations, and functional group modifications. These synthetic methods provide researchers with flexible options for large-scale production and structural modifications to enhance the compound's biological activity.

In conclusion, N-hydroxy-1H-indole-6-carboximidamide (CAS No. 952511-10-3) is a multifaceted compound with significant potential in medicinal chemistry and pharmacology. Its anti-inflammatory, antitumor, and neuroprotective properties make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound holds promise for addressing unmet medical needs in various disease areas.